3,4-bis[(2-chlorobenzoyl)amino]benzoic acid

• IUPAC Name: 3,4-bis[(2-chlorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C21H14Cl2N2O4/c22-15-7-3-1-5-13(15)19(26)24-17-10-9-12(21(28)29)11-18(17)25-20(27)14-6-2-4-8-16(14)23/h1-11H,(H,24,26)(H,25,27)(H,28,29)
• InChI Key: LLFMDQAVQYPHFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)C(=O)O)NC(=O)C3=CC=CC=C3Cl)Cl
• Molecular Formula: C21H14Cl2N2O4
• Molecular Weight: 429.2 g/mol

Description

Synthesis Analysis

The synthesis of 3,4-bis[(2-chlorobenzoyl)amino]benzoic acid and related compounds often involves complex chemical reactions that highlight the compound's versatility and potential for modifications. For instance, related research on similar benzoic acid derivatives, such as the synthesis of 3,5-bis(aminomethyl)benzoic acid through bromination, azidonation, and reduction, showcases the methodological approaches that could be applied to our compound of interest (Yong, 2010)^1^.

Molecular Structure Analysis

The molecular structure of related compounds, such as benzoic acid derivatives, has been extensively studied through techniques like X-ray crystallography. For example, the co-crystal of benzoic acid derivatives reveals intricate hydrogen bonding and extended ribbon formations (Lemmerer & Bourne, 2012)^2^, which could similarly characterize the molecular structure of 3,4-bis[(2-chlorobenzoyl)amino]benzoic acid.

Chemical Reactions and Properties

The reactivity and chemical properties of 3,4-bis[(2-chlorobenzoyl)amino]benzoic acid can be inferred from studies on compounds with similar functional groups. For instance, the use of 4,4'-Bis(dichloroiodo)biphenyl and 3-(dichloroiodo)benzoic acid as recyclable hypervalent iodine reagents for vicinal halomethoxylation of unsaturated compounds indicates potential reactions (Yusubov et al., 2004)^3^.

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are crucial for understanding the applicability of chemical compounds. While specific data on 3,4-bis[(2-chlorobenzoyl)amino]benzoic acid is scarce, related research on the physical properties of 3,5-bis(4-aminophenoxy) benzoic acid and its polyimide films provides insights into the factors influencing these properties (Yong-fen, 2012)^4^.